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Introduction

Herbig-Haro (HH) objects are luminous nebulae associated with newborn stars, formed when
jets of gas ejected from these young stars collide with surrounding clouds of gas and dust at
high speeds. HH54, located in the Chamaeleon Il star-forming region, is a bright, nearby shock
region that serves as an excellent laboratory for studying the physical and chemical processes
associated with star formation.[1][2] The spectral analysis of HH54 provides crucial insights into
the kinematics, excitation, and chemical composition of the shocked gas, which is essential for
understanding the interaction of stellar outflows with the interstellar medium. These notes
provide an overview of the techniques and protocols for the spectral analysis of observational
data from HH54.

Observational Techniques and Data Acquisition

The spectral analysis of HH54 involves observations across a wide range of the
electromagnetic spectrum, from the near-infrared (NIR) to the far-infrared (FIR). Different
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telescopes and instruments are utilized to probe various molecular and atomic species, each
tracing different physical conditions within the shocked gas.

1. High-Resolution Near-Infrared Spectroscopy:

¢ Objective: To resolve the velocity components of molecular hydrogen (Hz) emission lines,
which are key tracers of warm molecular gas.

¢ Instrumentation: The Cryogenic High-Resolution Infrared Echelle Spectrograph (CRIRES) on
the Very Large Telescope (VLT) is a suitable instrument.

e Protocol:

[¢]

Target the bright knots within HH54 (e.g., HH54C1/C2).

[¢]

Obtain high spectral resolution observations of specific Hz transitions, such as 0-0 S(4), 0O-
0 S(9), and 1-0 S(2).[1][2]

[¢]

Employ standard nodding techniques to subtract the sky background.

o

Reduce the data using the standard CRIRES pipeline, which includes flat-fielding,
wavelength calibration, and correction for telluric absorption.

2. Far-Infrared and Submillimeter Spectroscopy:

o Objective: To observe emission from key molecules like water (H20) and carbon monoxide
(CO), which are important coolants in shocked gas.

¢ Instrumentation: The Herschel Space Observatory's Heterodyne Instrument for the Far-
Infrared (HIFI) and the Infrared Space Observatory (ISO) have been instrumental for these
observations.[1][3][4][5]

e Protocol:
o Target the main emission region of HH54.

o Obtain spectra of targeted molecular lines, such as the H20 (212—101) line at 1670 GHz
and various high-J CO transitions.[1][2]
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o For HIFI data, use the Herschel Interactive Processing Environment (HIPE) for data
reduction, including flagging of bad data, calibration, and baseline subtraction. Further
analysis can be performed using software like GILDAS.[2]

o For ISO data, process the Long Wavelength Spectrometer (LWS) data to obtain fluxes of
molecular and atomic lines.[3][6]

3. Mid-Infrared Spectroscopy:

o Objective: To map the spatial distribution and excitation of Hz pure rotational lines and other
molecular features.

 Instrumentation: The Infrared Spectrograph (IRS) on the Spitzer Space Telescope.
e Protocol:

o Perform spectral mapping of the HH54 region to capture the spatial variation of emission
lines.

o Observe a range of Hz pure-rotational lines from S(0) to S(7).[7]
o Reduce the data using the Spitzer IRS pipeline to produce calibrated spectral cubes.

Data Analysis and Interpretation

The analysis of the spectral data aims to determine the physical conditions of the gas in HH54,
such as temperature, density, velocity, and molecular abundances. This is achieved by
comparing the observational data with theoretical shock models.

1. Line Profile Analysis:

e The high spectral resolution data allows for the detailed analysis of line profiles. Different
velocity components can be identified, corresponding to different physical regions within the
shock.[1][2]

» For instance, observations of HH54 have shown a clear velocity separation between different
Hz lines, with the lower excitation 0-0 S(4) line peaking at a different velocity than the more
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excited 0-0 S(9) and 1-0 S(1) lines.[1][2][8] This indicates the presence of at least two distinct
gas components at different excitations and velocities.[2]

2. Excitation Analysis:

» Rotation Diagrams: For molecules like Hz2, where multiple lines from different energy levels
are observed, rotation diagrams can be constructed to estimate the excitation temperature.
Analysis of Hz lines in HH54 suggests a mixture of temperatures in the range of 400-1200 K.

[1][2]

o Large Velocity Gradient (LVG) Modeling: For molecules like CO and H20, where optical
depth effects can be significant, LVG models are used to derive the kinetic temperature,
density, and column densities from the observed line intensities.[3][9]

3. Shock Models:

o The derived physical parameters are compared with predictions from shock models to
understand the nature of the shocks in HH54.

e The emission from HH54 has been interpreted in the context of both non-dissociative (C-
type) and dissociative (J-type) shocks.[4][5]

o A multi-species analysis combining Hz, CO, and Hz0 data suggests that a J-type shock
model with a magnetic precursor can account for the observed molecular emission.[3][6]

Quantitative Data Summary

The following tables summarize key quantitative data derived from the spectral analysis of
HH54.

H2 0-0 S(4) H21-0 S(1) & 0-0

Parameter Reference
Component S(9) Component

Peak Velocity (km/s) -7 -15 [1][2]

Gas Temperature (K) 700 - 1000 > 1000 [1][2]
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**Abundance
Molecule . Notes Reference
(relative to Hz2) **

In the shocked gas

H20 <14x103 associated with the Hz  [1][2]
0-0 S(4) component.
Predicted by a J-type

H20 ~7 x10-5 shock model with a [3][6]
magnetic precursor.
Derived from a best-fit

H20 ~1x10-5 model to CO [41[5][10]
emission.

Shock Model Parameters (J-

type with magnetic Value Reference

precursor)

Shock Velocity (km/s) 18 [3][6]

Pre-shock Density (n_H cm™3) 104 [31[6]

Magnetic Field (LG) 100 [31[6]

Shock Age (yr) 400 [3][6]

Visualizations
© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.aanda.org/articles/aa/pdf/2014/09/aa24748-14.pdf
https://www.aanda.org/articles/aa/full_html/2014/09/aa24748-14/aa24748-14.html
https://www.aanda.org/articles/aa/abs/2006/45/aa5127-06/aa5127-06.html
https://www.semanticscholar.org/paper/Molecular-line-emission-in-HH54%3A-a-coherent-view-to-Giannini-McCoey/62057cfed6876d56fbe42cbf0c221a71d60078d4
https://www.aanda.org/articles/aa/abs/2011/09/aa16846-11/aa16846-11.html
https://www.semanticscholar.org/paper/Herschel-observations-of-the-Herbig-Haro-objects-HH-Bjerkeli-Liseau/a6e5aeae6774ea8a9fd9b2f2e30e6fd1741bcef5
https://www.researchgate.net/publication/253528826_Herschel_observations_of_the_Herbig-Haro_objects_HH_52-54
https://www.aanda.org/articles/aa/abs/2006/45/aa5127-06/aa5127-06.html
https://www.semanticscholar.org/paper/Molecular-line-emission-in-HH54%3A-a-coherent-view-to-Giannini-McCoey/62057cfed6876d56fbe42cbf0c221a71d60078d4
https://www.aanda.org/articles/aa/abs/2006/45/aa5127-06/aa5127-06.html
https://www.semanticscholar.org/paper/Molecular-line-emission-in-HH54%3A-a-coherent-view-to-Giannini-McCoey/62057cfed6876d56fbe42cbf0c221a71d60078d4
https://www.aanda.org/articles/aa/abs/2006/45/aa5127-06/aa5127-06.html
https://www.semanticscholar.org/paper/Molecular-line-emission-in-HH54%3A-a-coherent-view-to-Giannini-McCoey/62057cfed6876d56fbe42cbf0c221a71d60078d4
https://www.aanda.org/articles/aa/abs/2006/45/aa5127-06/aa5127-06.html
https://www.semanticscholar.org/paper/Molecular-line-emission-in-HH54%3A-a-coherent-view-to-Giannini-McCoey/62057cfed6876d56fbe42cbf0c221a71d60078d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Data Acquisition
Near-Infrared Spectroscopy Far-Infrared Spectroscopy Mid-Infrared Spectroscopy
(VLT/CRIRES) (Herschel/HIFI) (Spitzer/IRS)

Data Reduction

HIPE / GILDAS

Data

[Line Profile Analysis]
l Y

Excitation Analysis
(Rotation Diagrams, LVG)

CRIRES Pipeline —[Spitzer IRS Pipeline]

nalysis

Shock Modeling

[PhyS'C?_:_ F;arva)meters] [Molecular Abundances] [Shock Type and Properties]

Click to download full resolution via product page

Caption: Workflow for HH54 spectral data analysis.
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Caption: Relationship between observed species and gas conditions.
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Caption: Pathway for shock model interpretation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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